2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(4-sulfamoylphenyl)propanamide

• IUPAC Name: 2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C16H16N6O4S/c1-11(16(24)19-12-3-5-13(6-4-12)27(17,25)26)22-15(23)8-7-14(20-22)21-10-2-9-18-21/h2-11H,1H3,(H,19,24)(H2,17,25,26)
• InChI Key: CBYQWKQPWBQWAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)N)N2C(=O)C=CC(=N2)N3C=CC=N3
• Molecular Formula: C16H16N6O4S
• Molecular Weight: 388.4 g/mol

Description

2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(4-sulfamoylphenyl)propanamide is a chemical compound that belongs to the sulfonamide class of drugs. It is a potent inhibitor of carbonic anhydrase IX (CAIX), which is a tumor-associated protein that is overexpressed in many types of cancer. This compound has been studied extensively for its potential as an anticancer agent.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound is involved in various chemical synthesis processes. For instance, 6-(Biphenyl)-4-(5-oxo-1,3-diphenyl-2-pyrazolin-4-yl)-4,5-dihydropyridazin-3-(2H)ones are synthesized through a reaction involving similar compounds. These processes are significant in creating compounds with potential antibacterial activities against both Gram-positive and Gram-negative bacteria, as well as fungi (Kassab et al., 2002).
• Research has demonstrated the synthesis of N,N-disubstituted 3-(4-hydroxy-3,5-diphenyl-1H-pyrazol-1-yl)-propanamides and -propanamines, indicating a range of activities including platelet antiaggregating, hypotensive, and antiarrhythmic effects in animal models (Bruno et al., 1991).

Pharmacological Research

• Some derivatives of this compound, like 1-[2-fluoro-4-(1H-pyrazol-1-yl)phenyl]-5-methoxy-3-(1-phenyl-1H-pyrazol-5-yl)pyridazin-4(1H)-one, have been explored for their potential in treating neurological disorders like schizophrenia. These compounds have shown promising results in preclinical models (Kunitomo et al., 2014).

Biochemical Applications

• The compound is also instrumental in the synthesis of novel pyrazolo[3,4-d]pyridine and pyrazolo[3,4-d]1,2,4-triazolo[5,1-f]pyrimidines, which are expected to have considerable chemical and pharmacological activities (Al-Afaleq & Abubshait, 2001).

Agricultural Research

• In agricultural research, similar compounds have been synthesized and shown to possess plant growth stimulant activity. This application could be significant in enhancing crop yield and resilience (Yengoyan et al., 2018).